Cas no 2172473-08-2 (methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate)

• Product Name: methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate
• CAS No: 2172473-08-2
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6006641
• PubChem ID: 165597562
• Update Time: 2025-10-30

methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate
• 2172473-08-2
• EN300-1632815

• Inchi： 1S/C12H22O3/c1-9-6-5-7-12(14,8-9)11(2,3)10(13)15-4/h9,14H,5-8H2,1-4H3
• InChI Key： HHPBJPZELMMMMD-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate

Introduction to Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate (CAS No. 2172473-08-2)

Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate, a compound with the chemical formula C₁₁H₂₀O₃, is a methyl ester derived from a cyclohexane derivative. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of both a hydroxyl group and a methyl group on the cyclohexane ring contributes to its complex reactivity and makes it a subject of interest for synthetic chemists and biologists alike.

The CAS number 2172473-08-2 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in various research domains. The molecular structure of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate consists of a cyclohexane backbone substituted at the 1-position with a hydroxyl group and at the 3-position with a methyl group, further modified at the 2-position by an ester linkage to a 2-methylpropanoic acid moiety. This arrangement imparts specific stereochemical and electronic properties that influence its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, pain, and metabolic disorders. The structural features of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate make it a promising candidate for such applications. For instance, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological receptors, while the methyl groups can influence the compound's lipophilicity and solubility characteristics.

Recent studies have explored the potential of cyclohexane derivatives as scaffolds for drug discovery. These compounds often exhibit favorable pharmacokinetic properties due to their balanced lipophilicity and metabolic stability. The ester functional group in Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate is particularly noteworthy, as esters are commonly found in bioactive molecules and can serve as probes for understanding enzyme mechanisms and receptor binding affinities.

The synthesis of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and stereoselective reactions, are often employed to construct the desired molecular framework. The compound's synthesis has been optimized to minimize side products and maximize the formation of the target molecule, ensuring its suitability for further biological evaluation.

One of the most compelling aspects of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. Preclinical studies have suggested that compounds with structural similarities to Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate can interfere with key inflammatory mediators by binding to specific enzymes or receptors. This has led to investigations into its efficacy as an anti-inflammatory agent.

The hydroxyl group in Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate is particularly important for its biological activity. Hydroxyl-containing compounds are known to exhibit diverse pharmacological effects due to their ability to form hydrogen bonds with biological targets. This property makes them valuable candidates for drug development, as hydrogen bonding interactions are critical for achieving high affinity and selectivity in binding assays. Furthermore, the methyl groups contribute to the compound's overall shape and electronic distribution, which can influence its binding mode and efficacy.

Another area of interest is the potential application of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate in metabolic research. Metabolic disorders, such as obesity and type 2 diabetes, are major health concerns globally. Compounds that can modulate metabolic pathways by influencing enzyme activity or receptor signaling have significant therapeutic implications. The structural complexity of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylpropanoate suggests that it may interact with multiple metabolic enzymes or receptors, making it a versatile tool for studying metabolic regulation.

In conclusion, Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methypropanoate (CAS No. 2172473-08-2) is a structurally unique compound with promising applications in pharmaceutical research. Its combination of functional groups—particularly the hydroxyl group and methyl groups—makes it an attractive candidate for modulating inflammatory pathways and metabolic processes. Ongoing studies continue to explore its potential as a lead compound for drug development, highlighting its significance in advancing our understanding of biological systems and therapeutic interventions.